Cas no 89182-15-0 (3-Chloro-6-methylpyrazin-2-amine)

3-Chloro-6-methylpyrazin-2-amine structure

89182-15-0 structure

Product Name:3-Chloro-6-methylpyrazin-2-amine

CAS No:89182-15-0

MF:C₅H₆ClN₃

MW:143.574239253998

MDL:MFCD19204448

CID:1005757

PubChem ID:15149675

Update Time:2024-11-26

3-Chloro-6-methylpyrazin-2-amine Chemical and Physical Properties

Names and Identifiers

- 3-Chloro-6-methylpyrazin-2-amine
- 2-Aminio-3-chloro-6-methylpyrazine
- 2-Amino-3-chloro-6-methylpyrazine
- Pyrazinamine, 3-chloro-6-methyl-
- 3-chloro-6-methyl-pyrazinamine
- AK137305
- FCH935167
- ZB0095
- 2-Pyrazinamine, 3-chloro-6-methyl-
- AX8258873
- ST24042077
- 3-Chloro-6-methyl-2-pyrazinamine (ACI)
- Pyrazinamine, 3-chloro-6-methyl- (9CI)
- Pyrazine, 3-amino-2-chloro-5-methyl- (7CI)
- DS-5822
- DB-304598
- N13219
- CS-W021906
- 89182-15-0
- SCHEMBL12090830
- DTXSID90569095
- 3-Chloro-6-methyl-2-pyrazinamine
- AKOS006340715
- MDL： MFCD19204448
- Inchi： 1S/C5H6ClN3/c1-3-2-8-4(6)5(7)9-3/h2H,1H3,(H2,7,9)
- InChI Key： CGJYSLPJPPINSM-UHFFFAOYSA-N
- SMILES： ClC1C(N)=NC(C)=CN=1

Computed Properties

Exact Mass: 143.0250249g/mol
Monoisotopic Mass: 143.0250249g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 9
Rotatable Bond Count: 0
Complexity: 98.2
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 51.8
XLogP3: 0.8

3-Chloro-6-methylpyrazin-2-amine Security Information

Hazardous Material transportation number：2811
HazardClass：6.1
PackingGroup：Ⅲ

3-Chloro-6-methylpyrazin-2-amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM168568-100mg	2-Amino-3-chloro-6-methylpyrazine	89182-15-0	95%+	100mg	$130	2021-08-05
Chemenu	CM168568-250mg	2-Amino-3-chloro-6-methylpyrazine	89182-15-0	95%+	250mg	$250	2021-08-05
Chemenu	CM168568-1g	2-Amino-3-chloro-6-methylpyrazine	89182-15-0	95%+	1g	$542	2021-08-05
Chemenu	CM168568-250mg	2-Amino-3-chloro-6-methylpyrazine	89182-15-0	95%+	250mg	$135	2023-03-05
Chemenu	CM168568-1g	2-Amino-3-chloro-6-methylpyrazine	89182-15-0	95%+	1g	$336	2023-03-05
Alichem	A099002277-250mg	3-Chloro-6-methylpyrazin-2-amine	89182-15-0	95%	250mg	$212.55	2023-08-31
Alichem	A099002277-1g	3-Chloro-6-methylpyrazin-2-amine	89182-15-0	95%	1g	$483.12	2023-08-31
eNovation Chemicals LLC	D381463-1g	3-Chloro-6-methylpyrazin-2-amine	89182-15-0	97%	1g	$530	2024-05-24
eNovation Chemicals LLC	D381463-5g	3-Chloro-6-methylpyrazin-2-amine	89182-15-0	97%	5g	$1400	2024-05-24
eNovation Chemicals LLC	D381463-10g	3-Chloro-6-methylpyrazin-2-amine	89182-15-0	97%	10g	$2240	2024-05-24

3-Chloro-6-methylpyrazin-2-amine Production Method

Production Method 1

89179-61-3

89182-15-0

Reaction Conditions

1.1 Reagents: Phosphorus oxychloride

Reference

Synthesis and hypoglycemic activity of substituted 8-(1-piperazinyl)imidazo[1,2-a]pyrazines

Meurer, Laura C.; Tolman, Richard L.; Chapin, Edward W.; Saperstein, Richard; Vicario, Pasquale P.; et al, Journal of Medicinal Chemistry, 1992, 35(21), 3845-57